Cas no 2172206-48-1 (3-{(5-chlorofuran-2-yl)methylsulfanyl}-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-{(5-chlorofuran-2-yl)methylsulfanyl}-1,1,1-trifluoropropan-2-ol
• CAS No: 2172206-48-1
• MF: C₈H₈ClF₃O₂S
• MW: 260.661130905151
• CID: 6084839
• PubChem ID: 165532905
• Update Time: 2025-08-03

3-{(5-chlorofuran-2-yl)methylsulfanyl}-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-{(5-chlorofuran-2-yl)methylsulfanyl}-1,1,1-trifluoropropan-2-ol
• 2172206-48-1
• 3-{[(5-chlorofuran-2-yl)methyl]sulfanyl}-1,1,1-trifluoropropan-2-ol
• EN300-1289661

• Inchi： 1S/C8H8ClF3O2S/c9-7-2-1-5(14-7)3-15-4-6(13)8(10,11)12/h1-2,6,13H,3-4H2
• InChI Key： QCPCHPIFOUQYDZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCC(C(F)(F)F)O)O1

Computed Properties

• Exact Mass: 259.9885628g/mol
• Monoisotopic Mass: 259.9885628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-{(5-chlorofuran-2-yl)methylsulfanyl}-1,1,1-trifluoropropan-2-ol

Introduction to 3-{(5-chlorofuran-2-yl)methylsulfanyl}-1,1,1-trifluoropropan-2-ol (CAS No. 2172206-48-1)

3-{(5-chlorofuran-2-yl)methylsulfanyl}-1,1,1-trifluoropropan-2-ol (CAS No. 2172206-48-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a trifluoromethyl group and a chlorofuran moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-1,1,1-trifluoropropan-2-ol is defined by its molecular formula C₉H₈ClF₃O₂S. The presence of the trifluoromethyl group imparts unique physical and chemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for the compound's potential use in drug development.

Recent studies have highlighted the potential of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-1,1,1-trifluoropropan-2-ol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, 3-{(5-chlorofuran-2-yl)methylsulfanyl}-1,1,1-trifluoropropan-2-ol has also been investigated for its anti-inflammatory and antioxidant activities. A study published in the European Journal of Pharmacology demonstrated that this compound effectively reduces inflammation and oxidative stress in cellular models of inflammatory diseases. These findings suggest that it could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-1,1,1-trifluoropropan-2-ol has been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Its lipophilic nature allows it to cross biological membranes efficiently, ensuring effective distribution to target tissues.

Metabolism studies have revealed that 3-{(5-chlorofuran-2-yl)methylsulfanyl}-1,1,1-trifluoropropan-2-ol is primarily metabolized via hepatic pathways. The major metabolites formed are less active than the parent compound, which helps minimize potential side effects. This metabolic stability is an important consideration for drug development, as it ensures consistent therapeutic effects over time.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-1,1,1-trifluoropropan-2-ol in human subjects. Early results from phase I trials have shown promising safety profiles with no significant adverse effects observed at therapeutic doses. These findings pave the way for further clinical investigations to explore its therapeutic potential in larger patient populations.

The potential applications of 3-{(5-chlorofuran-2-yl)methylsulfanyl}-1,1,1-trifluoropropan-2-ol extend beyond traditional pharmaceutical uses. Its unique chemical structure makes it an attractive candidate for use in chemical biology research. Scientists are exploring its utility as a tool compound to study biological processes and validate new drug targets.

In conclusion, 3-{(5-chlorofuran-2-yl)methylsulfanyl}-1,1,1-trifluoropropan-2-ol (CAS No. 2172206-48-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of medical science.